Cas no 1013759-60-8 (1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1013759-60-8
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 5802295
• PubChem ID: 16925701
• Update Time: 2025-06-18

1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 3-(phenylmethoxy)-1-(phenylmethyl)-N-2-thiazolyl-
• 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide
• 1-benzyl-3-(benzyloxy)-N-(thiazol-2-yl)-1H-pyrazole-4-carboxamide
• AKOS024644798
• 1-benzyl-3-phenylmethoxy-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide
• F2382-0494
• 1013759-60-8

• Inchi： 1S/C21H18N4O2S/c26-19(23-21-22-11-12-28-21)18-14-25(13-16-7-3-1-4-8-16)24-20(18)27-15-17-9-5-2-6-10-17/h1-12,14H,13,15H2,(H,22,23,26)
• InChI Key： RIVHOAGJYYBDFP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(C(NC2=NC=CS2)=O)C(OCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 390.11504700g/mol
• Monoisotopic Mass: 390.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 5.81±0.70(Predicted)

Additional information on 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide

Introduction to 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide (CAS No. 1013759-60-8) and Its Emerging Applications in Chemical Biology

1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide, identified by its CAS number 1013759-60-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole and thiazole classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including benzyl, benzyloxy, and thiazole moieties, contributes to its unique chemical properties and makes it a promising candidate for further investigation.

The molecular structure of 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide features a pyrazole core substituted at the 4-position with a carboxamide group, at the 3-position with a benzyloxy group, and at the 2-position with a thiazole ring. This arrangement not only enhances its solubility and bioavailability but also allows for selective interactions with biological targets. The benzyl and benzyloxy groups introduce hydrophobicity, while the thiazole moiety is known for its ability to modulate enzyme activity and cellular signaling pathways.

In recent years, there has been growing interest in heterocyclic compounds like 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide due to their potential in drug discovery and development. The pyrazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of pyrazole have shown efficacy against various bacterial strains by inhibiting key metabolic pathways. Similarly, thiazole derivatives are known for their antifungal and antiviral activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. This has led to the identification of novel analogs of 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide that exhibit enhanced potency and selectivity. For example, studies have demonstrated that modifications at the carboxamide group can significantly alter the compound's interaction with target proteins.

The benzyloxy group in 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide plays a crucial role in stabilizing the molecule's three-dimensional structure. This stabilization is essential for optimal binding to biological targets such as enzymes and receptors. Additionally, the presence of multiple aromatic rings increases the compound's lipophilicity, which can improve its penetration across biological membranes.

One of the most exciting areas of research involving 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide is its potential application in oncology. Pyrazole and thiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have indicated that compounds with similar structures to 1013759-60-8 can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes them attractive candidates for further development into anticancer therapies.

Another promising application is in the field of immunomodulation. The ability of 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxamide to modulate immune responses has been explored in models of inflammation and autoimmune diseases. By interacting with specific immune receptors, this compound may help regulate excessive inflammatory responses or enhance immune surveillance against pathogens.

The synthesis of 1013759-60-8 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the various functional groups efficiently. These methods not only improve the overall synthetic route but also minimize side reactions that could compromise the compound's integrity.

In conclusion, 1-benzyl-3-(benzyloxy)-N-(1,3-thiazol -2 - yl) - 1 H - pyraz ole - 4 - carbox amide (CAS No. 10137 59 - 60 - 8) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug discovery，and ongoing research continues to uncover new ways to harness its therapeutic potential。 As our understanding of molecular interactions improves，compounds like this are poised to play a crucial role in developing next-generation treatments for various diseases。